Cas no 133186-52-4 (2-fluoro-2-methylpropane-1,3-diamine dihydrochloride)
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride
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- Inchi: 1S/C4H11FN2.ClH/c1-4(5,2-6)3-7;/h2-3,6-7H2,1H3;1H
- InChI Key: ROEYRKLFPMXFIE-UHFFFAOYSA-N
- SMILES: C(F)(C)(CN)CN.Cl
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F201351-100mg |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride |
133186-52-4 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | F201351-500mg |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride |
133186-52-4 | 500mg |
$ 435.00 | 2022-06-05 | ||
| TRC | F201351-1g |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride |
133186-52-4 | 1g |
$ 660.00 | 2022-06-05 | ||
| Life Chemicals | F2147-5486-0.25g |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride |
133186-52-4 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F2147-5486-0.5g |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride |
133186-52-4 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F2147-5486-1g |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride |
133186-52-4 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F2147-5486-2.5g |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride |
133186-52-4 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F2147-5486-5g |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride |
133186-52-4 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F2147-5486-10g |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride |
133186-52-4 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride
Professional Introduction to 2-Fluoro-2-Methylpropane-1,3-Diamine Dihydrochloride (CAS No. 133186-52-4)
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 133186-52-4, represents a fascinating molecule with a unique structural framework that has implications for various biochemical applications. The presence of both fluorine and amino functional groups makes it a particularly intriguing candidate for further exploration in medicinal chemistry.
The molecular structure of 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride consists of a fluorinated isobutyl backbone with two amino groups at the 1 and 3 positions, which are further stabilized by hydrochloride salts. This configuration endows the compound with specific electronic and steric properties that can be exploited in the design of novel therapeutic agents. The fluorine atom, in particular, is known for its ability to modulate metabolic pathways and enhance binding affinity, making it a valuable substituent in drug development.
In recent years, there has been a surge in research focused on fluorinated amines due to their potential as bioisosteres in drug design. These compounds often exhibit improved pharmacokinetic profiles, including enhanced solubility and bioavailability, which are critical factors in the development of effective pharmaceuticals. The study of 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride aligns with this trend, as researchers investigate its potential applications in treating various diseases.
One of the most promising areas of research involving 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride is its role as an intermediate in the synthesis of bioactive molecules. The compound's bifunctional nature allows it to serve as a versatile building block for constructing more complex pharmacophores. For instance, it has been explored as a precursor in the development of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The fluorine atom's ability to participate in hydrogen bonding and hydrophobic interactions further enhances its utility in these applications.
The pharmacological properties of 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride have also been studied in detail. Preclinical investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders. By modulating these targets, it could potentially offer therapeutic benefits for conditions such as diabetes and obesity. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, opening up possibilities for treating neurological disorders.
The synthesis of 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride presents unique challenges due to the need for precise functional group manipulation. Advanced synthetic techniques, such as fluorination reactions and protecting group strategies, are employed to achieve the desired product with high purity. These methods often involve specialized equipment and reagents, underscoring the importance of expertise in organic chemistry for successful production.
In conclusion, 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride (CAS No. 133186-52-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the advancement of medicinal chemistry.
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